Cas no 14542-93-9 (1,1,3,3-Tetramethylbutyl isocyanide)

1,1,3,3-Tetramethylbutyl isocyanide Properties

Names and Identifiers

• Pentane,2-isocyano-2,4,4-trimethyl-
• WALBORSKY REAGENT
• WALBORSKY'S REAGENT
• TERT-OCTYLISONITRILE
• TERT-OCTYL ISOCYANIDE
• 2-isocyano-2,4,4-trimethyl-pentan
• 2-isocyano-2,4,4-triMethylpentane
• 1,1,3,3-TETRAMETHYLBUTYLISONITRILE
• 1,1,3,3-TETRAMETHYLBUTYL ISOCYANIDE
• Pentane, 2-isocyano-2,4,4-trimethyl-
• 1,1,3,3-Tetramethylbutyl isocyanide,95%
• 2-isocyano-2,4,4-trimethyl-pentane
• T1054
• EINECS 238-577-8
• NSC141688
• A808368
• InChI=1/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H
• (2,4,4-trimethylpentane-2-yl)-isocyanide
• NS00024737
• W-200118
• tert-Octyl isocyanide, Walborsky's reagent
• 14542-93-9
• tert-Octylisocyanide
• AC4321
• Butyl isocyanide,1,3,3-tetramethyl-
• SY051435
• MFCD00000003
• 1,3,3-Tetramethylbutylisonitrile
• GEO-02820
• Pentane,4,4-trimethyl-
• DTXSID9065784
• NSC 141688
• FT-0606002
• SCHEMBL377668
• Butyl isocyanide, 1,1,3,3-tetramethyl-
• 1,3,3-Tetramethylbutyl isocyanide
• 1,1,3,3-tetramethyl-butylisonitrile
• EN300-6512481
• UNII-9EVN2N5TVN
• 9EVN2N5TVN
• AKOS015959087
• BS-21409
• NSC-141688
• 1,1,3,3-tetramethylbutylisocyanide
• 1,1,3,3-Tetramethylbutyl isocyanide
• DB-042782
• 2-ISOCYANO-2,4,4-TRIMETHYLPENTANE
• 1,1,3,3-Tetramethylbutylisonitrile
• +Expand

• MDL： MFCD00000003
• InChIKey： YVPXQMYCTGCWBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17N/c1-8(2,3)7-9(4,5)10-6/h7H2,1-5H3
• SMILES： CC(C)(C)CC(C)(C)[N+]#[C-]

Computed Properties

• Exact Mass: 139.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 139.136
• Heavy Atom Count: 10
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• LogP: 2.35120
• PSA: 0.00000
• Refractive Index: n20/D 1.422(lit.)
• Boiling Point: 50°C/12mmHg
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Color/Form: liquid
• Solubility: Not available
• Density: 0.794 g/mL at 25 °C(lit.)

1,1,3,3-Tetramethylbutyl isocyanide Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S23-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Hazard Level：3.2
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H302+H312+H332
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 10-20/21/22
• Signal Word：Warning
• HazardClass：3.2
• FLUKA BRAND F CODES：10-21

1,1,3,3-Tetramethylbutyl isocyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides